![molecular formula C16H15ClN2O2 B5759630 2-chloro-N-{4-[(dimethylamino)carbonyl]phenyl}benzamide](/img/structure/B5759630.png)
2-chloro-N-{4-[(dimethylamino)carbonyl]phenyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-chloro-N-{4-[(dimethylamino)carbonyl]phenyl}benzamide, also known as U0126, is a chemical compound that has been widely used in scientific research. U0126 is a potent and selective inhibitor of mitogen-activated protein kinase (MAPK)/extracellular signal-regulated kinase (ERK) kinase (MEK), which is an important signaling pathway involved in various cellular processes, including cell proliferation, differentiation, and survival.
Mechanism of Action
2-chloro-N-{4-[(dimethylamino)carbonyl]phenyl}benzamide inhibits the activity of MEK, which is an upstream kinase of ERK. MEK phosphorylates and activates ERK, which then phosphorylates and activates downstream targets involved in various cellular processes. By inhibiting MEK, this compound blocks the activation of ERK and downstream targets, leading to the inhibition of cell proliferation, differentiation, and survival.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound inhibits the proliferation, migration, and invasion of cancer cells by inducing cell cycle arrest and apoptosis. This compound also inhibits the production of pro-inflammatory cytokines and chemokines, which play a crucial role in the pathogenesis of various diseases. This compound has been shown to have neuroprotective effects by inhibiting the activation of microglia and astrocytes, which are involved in neuroinflammation and neurodegeneration.
Advantages and Limitations for Lab Experiments
2-chloro-N-{4-[(dimethylamino)carbonyl]phenyl}benzamide has several advantages for lab experiments. This compound is a potent and selective inhibitor of MEK, which makes it a valuable tool for studying the role of the MAPK/ERK pathway in various cellular processes and diseases. This compound has also been shown to have low toxicity in vitro and in vivo, which makes it a safe and reliable compound for lab experiments. However, this compound has some limitations for lab experiments. This compound has a short half-life in vivo, which limits its effectiveness in animal models. This compound also has poor solubility in aqueous solutions, which makes it difficult to administer in vivo.
Future Directions
There are several future directions for the research on 2-chloro-N-{4-[(dimethylamino)carbonyl]phenyl}benzamide. One direction is to develop more potent and selective MEK inhibitors that have better pharmacokinetic properties and efficacy in vivo. Another direction is to investigate the role of the MAPK/ERK pathway in other diseases, such as metabolic disorders and autoimmune diseases. Additionally, the development of new drug delivery systems and formulations may improve the effectiveness and solubility of this compound in vivo.
Synthesis Methods
2-chloro-N-{4-[(dimethylamino)carbonyl]phenyl}benzamide can be synthesized using a multi-step process. The first step involves the reaction of 2-chlorobenzoyl chloride with 4-(dimethylamino)phenylboronic acid to form 2-chloro-N-(4-(dimethylamino)phenyl)benzamide. This intermediate is then reacted with dimethylcarbamoyl chloride to obtain the final product, this compound.
Scientific Research Applications
2-chloro-N-{4-[(dimethylamino)carbonyl]phenyl}benzamide has been extensively used in scientific research to investigate the role of the MAPK/ERK pathway in various cellular processes and diseases. This compound has been shown to inhibit the proliferation, migration, and invasion of cancer cells in vitro and in vivo. This compound has also been used to study the role of the MAPK/ERK pathway in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, as well as in cardiovascular diseases, such as hypertension and atherosclerosis.
Properties
IUPAC Name |
2-chloro-N-[4-(dimethylcarbamoyl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClN2O2/c1-19(2)16(21)11-7-9-12(10-8-11)18-15(20)13-5-3-4-6-14(13)17/h3-10H,1-2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPXCKVZSOBBUOS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.